Cas no 2550-27-8 (3-Methyl-4-phenylbutan-2-one)

• Product Name: 3-Methyl-4-phenylbutan-2-one
• CAS No: 2550-27-8
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD00489841
• CID: 43156
• PubChem ID: 102847
• Update Time: 2025-10-11

3-Methyl-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-phenylbutan-2-one
• (+/-)-3-methyl-4-phenylbutan-2-one
• (2-methyl-3-oxobutyl)benzene
• 1-phenyl-2-methylbutan-3-one
• 2-Butanone,3-methyl-4-phenyl
• 3-benzylbutan-2-one
• 3-Methyl-4-phenyl-2-butanone
• 4-phenyl-3-methyl-2-butanone
• YEHRTTZJTORGJL-UHFFFAOYSA
• 2-Butanone, 3-methyl-4-phenyl-
• YEHRTTZJTORGJL-UHFFFAOYSA-
• 2-Butanone,3-methyl-4-phenyl-
• YEHRTTZJTORGJL-UHFFFAOYSA-N
• 2082AB
• ST2405137
• 550M278
• SCHEMBL416368
• A877566
• NS00045805
• 2550-27-8
• DS-16642
• EINECS 219-849-5
• AI3-24790
• CAA55027
• Y10616
• DTXSID30883863
• AKOS010223878
• CS-0154058
• InChI=1/C11H14O/c1-9(10(2)12)8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
• MFCD00489841

• MDL： MFCD00489841
• Inchi： 1S/C11H14O/c1-9(10(2)12)8-11-6-4-3-5-7-11/h3-7,9H,8H2,1-2H3
• InChI Key： YEHRTTZJTORGJL-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.958
• Boiling Point: 236°Cat760mmHg
• Flash Point: 96.2°C
• Refractive Index: 1.498
• PSA: 17.07000
• LogP: 2.45420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes